β-Ocimene (>90per cent)

• CAS No.: 13877-91-3
• Product Name: β-Ocimene (>90per cent)
• Molecular Formula: C10H16
• Molecular Weight: 136.23 g/mol
• IUPAC Name: 3,7-dimethylocta-1,3,6-triene
• Standard InChI: InChI=1S/C10H16/c1-5-10(4)8-6-7-9(2)3/h5,7-8H,1,6H2,2-4H3
• Standard InChIKey: IHPKGUQCSIINRJ-CSKARUKUSA-N
• Isomeric SMILES: CC(=CC/C=C(\C)/C=C)C
• SMILES: CC(=CCC=C(C)C=C)C
• Canonical SMILES: CC(=CCC=C(C)C=C)C
• Density: 0.801-0.805
• Melting Point: Bp 70 100 °
• Physical Description: Liquid; liquid; Colourless to straw-coloured mobile liquid; warm herbaceous aroma
• Description: (e)-beta-Ocimene, also known as trans-b-ocimene or (e)-ocimene, belongs to the class of organic compounds known as acyclic monoterpenoids. These are monoterpenes that do not contain a cycle. Thus, (e)-beta-ocimene is considered to be an isoprenoid lipid molecule (e)-beta-Ocimene is considered to be a practically insoluble (in water) and relatively neutral molecule (e)-beta-Ocimene has been primarily detected in saliva. Within the cell, (e)-beta-ocimene is primarily located in the membrane (predicted from logP) and cytoplasm (e)-beta-Ocimene exists in all eukaryotes, ranging from yeast to humans (e)-beta-Ocimene is a sweet and herbal tasting compound that can be found in a number of food items such as sugar apple, lovage, lemon, and parsnip. This makes (e)-beta-ocimene a potential biomarker for the consumption of these food products.; (E)-beta-ocimene is a beta-ocimene that consists of octa-1,3,6-triene bearing two methyl substituents at positions 3 and 7 (the 3E-isomer). It has a role as a plant metabolite.
• Solubility: Insoluble in water; soluble in oils; Soluble (in ethanol)
• Synonyms: 3,7-Dimethyl-1,3,6-octatriene; Ocimene
• PubChem Compound: 18756
• Last Modified: Nov 11 2021